Cas no 1488-54-6 (7-nitro-1H-Indole-3-acetonitrile)

7-nitro-1H-Indole-3-acetonitrile structure
1488-54-6 structure
Product Name:7-nitro-1H-Indole-3-acetonitrile
CAS No:1488-54-6
MF:C10H7N3O2
MW:201.181481599808
CID:1106433
PubChem ID:21071616
Update Time:2025-04-20

7-nitro-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-nitro-1H-Indole-3-acetonitrile
    • 2-(7-nitro-1H-indol-3-yl)acetonitrile
    • (7-methyl-indan-4-yl)-[1]naphthyl ketone
    • (7-Methyl-indan-4-yl)-[1]naphthyl-keton
    • (7-nitro-1H-indoI-3-yl)acetonitrile
    • (7-nitro-1H-indol-3-yl)acetonitrile
    • (7-nitro-indol-3-yl)-acetonitrile
    • 7-Methyl-4-indanyl 1-naphthyl ketone
    • 7-METHYLINDAN-4-YL 1-NAPHTHYL KETONE
    • AC1L3D62
    • AG-G-36707
    • CTK8F7325
    • FT-0671860
    • Ketone,7-methyl-4-indanyl 1-naphthyl (4CI)
    • 1488-54-6
    • 1h-indole-3-acetonitrile,7-nitro-
    • NJKPZSRGTAWZMP-UHFFFAOYSA-N
    • (7-nitro-1H-indol-3-yl)-acetonitrile
    • SCHEMBL260336
    • Inchi: 1S/C10H7N3O2/c11-5-4-7-6-12-10-8(7)2-1-3-9(10)13(14)15/h1-3,6,12H,4H2
    • InChI Key: NJKPZSRGTAWZMP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C(CC#N)=CNC=21)=O

Computed Properties

  • Exact Mass: 201.053826475g/mol
  • Monoisotopic Mass: 201.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 85.4Ų
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